Cas no 1801203-36-0 (trans-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate)

• Product Name: trans-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate
• CAS No: 1801203-36-0
• MF: C₁₀H₁₅FO₄
• MW: 218.222107172012
• CID: 5296043
• Update Time: 2026-03-10

trans-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedicarboxylic acid, 1-fluoro-, 1,4-dimethyl ester, trans-
• trans-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate

• Inchi： 1S/C10H15FO4/c1-14-8(12)7-3-5-10(11,6-4-7)9(13)15-2/h7H,3-6H2,1-2H3/t7-,10+
• InChI Key： PXSQAWHTDZNOHD-WKFQBHICSA-N
• SMILES： [C@]1(F)(C(OC)=O)CC[C@@H](C(OC)=O)CC1

Additional information on trans-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate

Professional Introduction to trans-Dimethyl 1-Fluorocyclohexane-1,4-Dicarboxylate (CAS No. 1801203-36-0)

trans-Dimethyl 1-fluorocyclohexane-1,4-dicarboxylate, with the CAS number 1801203-36-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural and functional properties, plays a crucial role in the synthesis of advanced materials and pharmaceutical intermediates. Its molecular structure, featuring a cyclohexane ring substituted with fluorine and carboxylate groups, endows it with distinct chemical reactivity and stability, making it a valuable building block in synthetic chemistry.

The cyclohexane backbone of trans-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate contributes to its favorable mechanical and thermal properties, which are highly sought after in the development of high-performance polymers and coatings. The presence of two carboxylate groups at the 1 and 4 positions introduces additional functionality, enabling further derivatization and modification for tailored applications. The incorporation of a fluorine atom at the 1-position enhances the compound's electronic properties, making it particularly useful in the design of liquid crystals and organic electronic materials.

In recent years, trans-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate has been extensively studied for its potential applications in pharmaceuticals. Its structural motif is reminiscent of natural products and bioactive molecules, suggesting its utility as a precursor in drug discovery and development. Researchers have explored its derivatives as candidates for treating various diseases, including neurological disorders and inflammatory conditions. The fluorine atom's ability to influence metabolic pathways and binding interactions has made this compound an attractive scaffold for medicinal chemists.

The synthesis of trans-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the functionalization of cyclohexene derivatives, followed by fluorination and carboxylation steps. Advanced catalytic systems have been employed to achieve high yields and selectivity in these reactions. The use of transition metal catalysts has further streamlined the synthesis, reducing reaction times and minimizing byproduct formation.

The compound's stability under various conditions makes it a reliable choice for industrial applications. It exhibits good solubility in common organic solvents, facilitating its use in polymer synthesis and material processing. Additionally, its resistance to degradation under thermal stress ensures long-term durability in final products. These properties have led to its adoption in industries ranging from automotive to electronics.

In the realm of materials science, trans-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate has been investigated for its potential as a monomer in polymer chemistry. Its incorporation into polyesters and polyamides enhances the material's performance characteristics, such as tensile strength and chemical resistance. Researchers have also explored its use in creating novel copolymers with enhanced functionalities. These advancements underscore the compound's versatility and importance in developing next-generation materials.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of trans-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate. Studies have shown that modifications to its structure can lead to compounds with improved bioavailability and target specificity. For instance, replacing one of the carboxylate groups with an amine or alcohol moiety can yield molecules with enhanced binding affinity to biological targets. Such modifications are crucial for optimizing drug candidates for clinical use.

The role of fluorine in medicinal chemistry cannot be overstated. Its presence often improves metabolic stability and pharmacokinetic properties of drug molecules. In the case of trans-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate, the fluorine atom at the 1-position serves as a key feature that influences its reactivity and function. This has prompted researchers to investigate further fluorinated derivatives as potential therapeutic agents.

The environmental impact of using trans-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate as a building block has also been carefully evaluated. Efforts have been made to develop sustainable synthetic routes that minimize waste generation and energy consumption. Green chemistry principles have been applied to optimize processes using renewable resources and biodegradable solvents. These initiatives align with global efforts to promote sustainable industrial practices.

The future prospects for cas no1801203-36-0, or more accurately referred to as trans-dimethyl 1-fluorocyclohexane-1,4-dicarboxylate, are promising given its diverse applications across multiple industries. Continued research is expected to uncover new uses for this compound and its derivatives in fields such as nanotechnology and biomedicine. As synthetic methodologies evolve further, we can anticipate even more efficient ways to produce this valuable chemical entity.